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For Researchers, Scientists, and Drug Development Professionals

Introduction

Brevianamide M is a fungal metabolite belonging to the diverse family of indole alkaloids.
Isolated from the marine algicolous fungus Aspergillus versicolor, this compound has garnered
interest within the scientific community for its notable antimicrobial properties. This technical
guide provides a comprehensive overview of the physical, chemical, and known biological
characteristics of Brevianamide M, with a focus on presenting quantitative data, detailed
experimental protocols, and a conceptual understanding of its potential mechanisms of action.

Physicochemical Properties

The fundamental physical and chemical properties of Brevianamide M are summarized in the
tables below, providing a clear reference for researchers. This data has been compiled from the
primary literature describing its isolation and characterization.

Table 1: General and Physical Properties of
Brevianamide M
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Property Value Reference
CAS Number 1174538-69-2 [1]
Appearance Yellowish solid [1]
Melting Point 225-227 °C [1]

Table 2: Chemical and Spectroscopic Properties of
Brevianamide M

Property Value Reference
Molecular Formula C1sH15Ns03 [1]
Molecular Weight 321.33 g/mol [1]

m/z 322.1186 [M+H]* (calcd.
for C1sH16N303, 322.1192)

HR-ESI-MS

226 (4.43), 275 (3.91), 333

UV (MeOH) Amax (log €
( ) (log £) (3.68) nm

IR (KBr) Vmax 3380, 1680, 1605, 1450 cm™1

Table 3: *"H NMR Spectroscopic Data for Brevianamide M
(500 MHz, DMSO-de)
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Position o ppm Multiplicity J (Hz)
1-NH 11.18 S

4-H 7.98 d 7.8
5-H 7.18 t 7.8
6-H 7.08 t 7.8
7-H 7.42 d 7.8
9-H 8.25 S

11-H 7.85 S

1'-NH 10.85 brs

2'-H 7.35 d 8.5
3'-H 6.88 d 8.5
OCHs 3.85 S

Data extracted from Miao et al., 2012

Table 4: **C NMR Spectroscopic Data for Brevianamide
M (125 MHz, DMSO-ds)
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Position o ppm
2 162.5
3 118.9
3a 136.2
4 120.5
5 121.3
6 119.5
7 1121
7a 125.8
9 145.1
10 115.2
11 128.7
1 154.3
2' 1159
3 114.8
OCHs 55.6

Data extracted from Miao et al., 2012

Experimental Protocols

The following sections detail the methodologies employed in the isolation, characterization, and
biological evaluation of Brevianamide M, as described in the scientific literature.

Isolation and Purification of Brevianamide M

The isolation of Brevianamide M from the fungus Aspergillus versicolor is a multi-step process
involving fermentation, extraction, and chromatographic separation. The general workflow is
depicted in the diagram below.
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Fermentation

Fungal Strain (Aspergillus versicolor)

Inoculation

Liquid Culture Medium

:

Incubation (Static Culture)

Extrdction

Fungal Mycelia & Culture Broth

:

Ethyl Acetate Extraction

l

Crude Extract

Purification

Silica Gel Column Chromatography

l

Sephadex LH-20 Column Chromatography

:

Preparative HPLC

:

Pure Brevianamide M
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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